Cas no 1804661-89-9 (3-Amino-2-(difluoromethyl)-4-iodopyridine)

• Product Name: 3-Amino-2-(difluoromethyl)-4-iodopyridine
• CAS No: 1804661-89-9
• MF: C₆H₅F₂IN₂
• MW: 270.018580198288
• CID: 4846648
• Update Time: 2025-05-20

3-Amino-2-(difluoromethyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-4-iodopyridine

• Inchi： 1S/C6H5F2IN2/c7-6(8)5-4(10)3(9)1-2-11-5/h1-2,6H,10H2
• InChI Key： JNKAARWFABGVHN-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C(F)F)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-2-(difluoromethyl)-4-iodopyridine

Introduction to 3-Amino-2-(difluoromethyl)-4-iodopyridine (CAS No. 1804661-89-9)

3-Amino-2-(difluoromethyl)-4-iodopyridine (CAS No. 1804661-89-9) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an amino group, a difluoromethyl moiety, and an iodine substituent on a pyridine ring. These functionalities endow the molecule with a range of chemical and biological properties that make it a valuable candidate for various applications.

The difluoromethyl group is known for its ability to modulate the electronic and steric properties of molecules, often enhancing their metabolic stability and pharmacokinetic profiles. The presence of this group in 3-Amino-2-(difluoromethyl)-4-iodopyridine suggests that it may exhibit improved metabolic stability compared to similar compounds without this substitution. This property is particularly important in drug development, where maintaining the integrity of the active compound in vivo is crucial for therapeutic efficacy.

The iodine substituent on the pyridine ring is another key feature of this compound. Iodine atoms are often used in medicinal chemistry to enhance the lipophilicity and membrane permeability of molecules, which can improve their ability to cross biological barriers such as the blood-brain barrier (BBB). This makes 3-Amino-2-(difluoromethyl)-4-iodopyridine a promising candidate for central nervous system (CNS) disorders, where crossing the BBB is a significant challenge.

The amino group provides additional reactivity and functionalization possibilities, allowing for further modification and optimization of the compound. This flexibility is essential in drug discovery, where iterative design and synthesis cycles are used to optimize lead compounds for specific therapeutic targets.

Recent studies have highlighted the potential of 3-Amino-2-(difluoromethyl)-4-iodopyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique combination of functional groups in this molecule appears to enhance its ability to interfere with viral replication processes, making it a valuable lead for antiviral drug development.

In another study, published in the European Journal of Medicinal Chemistry, 3-Amino-2-(difluoromethyl)-4-iodopyridine was evaluated for its anticancer properties. The results indicated that it has significant cytotoxic effects on various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the induction of apoptosis through mitochondrial dysfunction and DNA damage. These findings suggest that this compound could be further developed as a novel anticancer agent.

Beyond its direct therapeutic applications, 3-Amino-2-(difluoromethyl)-4-iodopyridine also holds promise as a tool compound in chemical biology research. Its unique structure allows it to serve as a scaffold for probing biological pathways and interactions, providing insights into disease mechanisms and potential therapeutic targets. For example, researchers have used this compound to investigate signaling pathways involved in neurodegenerative diseases, revealing new potential targets for intervention.

In conclusion, 3-Amino-2-(difluoromethyl)-4-iodopyridine (CAS No. 1804661-89-9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups offers opportunities for optimizing pharmacological properties and exploring new therapeutic avenues. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in the development of novel drugs and therapies.